Cas no 1349873-33-1 (2-(Azetidin-3-YL)-3-bromopyridine hydrochloride)

• Product Name: 2-(Azetidin-3-YL)-3-bromopyridine hydrochloride
• CAS No: 1349873-33-1
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• CID: 4828029
• Update Time: 2025-06-11

2-(Azetidin-3-YL)-3-bromopyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(AZETIDIN-3-YL)-3-BROMOPYRIDINE HYDROCHLORIDE
• GS0643
• 2-(AZETIDIN-3-YL)-3-BROMOPYRIDINE HCL
• 2-(Azetidin-3-YL)-3-bromopyridine hydrochloride

• Inchi： 1S/C8H9BrN2.ClH/c9-7-2-1-3-11-8(7)6-4-10-5-6;/h1-3,6,10H,4-5H2;1H
• InChI Key： JNQRXGXKHUTNMW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C1CNC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 24.9

Additional information on 2-(Azetidin-3-YL)-3-bromopyridine hydrochloride

Comprehensive Overview of 2-(Azetidin-3-YL)-3-bromopyridine hydrochloride (CAS No. 1349873-33-1)

2-(Azetidin-3-YL)-3-bromopyridine hydrochloride (CAS No. 1349873-33-1) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining an azetidine ring with a bromopyridine moiety, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies.

The growing demand for small molecule inhibitors and kinase modulators has spotlighted 2-(Azetidin-3-YL)-3-bromopyridine hydrochloride as a key building block. Its bromine substituent offers versatility for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are frequently searched topics in synthetic chemistry forums. This aligns with the industry's shift toward fragment-based drug design (FBDD), where modular compounds like this play a pivotal role.

In recent years, the compound has garnered attention for its potential in neurodegenerative disease research, a hot topic in biomedical journals and AI-driven drug discovery platforms. Questions like "How does azetidine improve blood-brain barrier penetration?" or "What are the applications of halogenated pyridines in medicinal chemistry?" frequently appear in search engine queries, reflecting user interest. The hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo assays, further boosting its utility.

From a synthetic perspective, CAS No. 1349873-33-1 is often discussed in the context of green chemistry trends. Researchers seek alternatives to traditional halogenation methods, and this compound's efficient synthesis routes—often involving microwave-assisted or flow chemistry techniques—resonate with sustainability goals. Its crystalline stability and high purity (>98% by HPLC) also make it a reliable candidate for high-throughput screening (HTS) workflows.

Beyond pharmaceuticals, 2-(Azetidin-3-YL)-3-bromopyridine hydrochloride finds niche applications in material science, particularly in designing organic electronic components. The conjugated system of the pyridine ring, combined with the azetidine's strain, contributes to unique charge-transfer properties, a subject of interest for OLED and photovoltaic researchers. This multidisciplinary relevance ensures its prominence in both academic and industrial settings.

In summary, 2-(Azetidin-3-YL)-3-bromopyridine hydrochloride exemplifies the convergence of medicinal chemistry, synthetic innovation, and materials engineering. Its CAS No. 1349873-33-1 serves as a gateway for exploring cutting-edge solutions in life sciences and beyond, addressing contemporary challenges like drug bioavailability and sustainable synthesis. As search trends indicate, its applications will continue to expand, driven by interdisciplinary collaboration and technological advancements.